2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole
Overview
Description
2-Bromo-5-(3-methylphenyl)-1,3,4-thiadiazole (2B5M1T) is a heterocyclic compound that is widely used in organic synthesis, materials science, and pharmaceuticals. It is an important intermediate for the synthesis of various organic compounds and pharmaceuticals, and it has been found to have various biochemical and physiological effects. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2B5M1T are discussed in
Scientific Research Applications
2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole has been found to have various scientific research applications. It has been used in the synthesis of various organic compounds, such as 2-amino-5-(3-methylphenyl)-1,3,4-thiadiazole, which is used in the synthesis of drugs. It has also been used in the synthesis of polymers, such as polyurethanes, for use in the manufacture of medical devices and materials. In addition, it has been used in the synthesis of organic photovoltaic materials for use in solar cells.
Mechanism of Action
The mechanism of action of 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole is not yet fully understood. However, it is believed that the compound acts as a catalyst for the formation of various organic compounds, such as 2-amino-5-(3-methylphenyl)-1,3,4-thiadiazole, by facilitating the formation of various intermediates. In addition, it is believed that the compound may act as a nucleophile, which means it can react with other molecules to form new compounds.
Biochemical and Physiological Effects
2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole has been found to have various biochemical and physiological effects. It has been found to have antioxidant activity, which means it can protect cells from damage caused by free radicals. In addition, it has been found to have anti-inflammatory activity, which means it can reduce inflammation in the body. Furthermore, it has been found to have anti-tumor activity, which means it can inhibit the growth of tumor cells.
Advantages and Limitations for Lab Experiments
2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it suitable for use in lab experiments. Another advantage is that it is relatively stable, which makes it suitable for use in long-term experiments. However, one limitation is that it is not very soluble in water, which can make it difficult to use in experiments that require aqueous solutions.
Future Directions
There are several potential future directions for 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole research. One direction is to further investigate its biochemical and physiological effects, in order to better understand how it works and how it can be used in medical treatments. Another direction is to develop new synthesis methods for 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole, in order to make it more easily accessible for use in lab experiments. Finally, further research could be conducted on the use of 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole in the synthesis of organic compounds, in order to develop new compounds for use in various applications.
Synthesis Methods
2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole can be synthesized by the reaction of 3-methylphenol and 2-bromo-5-chloro-1,3,4-thiadiazole. The reaction is carried out in a two-step process. In the first step, 3-methylphenol is reacted with 2-bromo-5-chloro-1,3,4-thiadiazole in the presence of an acid catalyst such as sulfuric acid to produce 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole. In the second step, the product is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole involves the reaction of 3-methylbenzenesulfonylhydrazide with bromine to form 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole-2-sulfonamide, which is then treated with thionyl chloride to form the final product.", "Starting Materials": [ "3-methylbenzenesulfonylhydrazide", "Bromine", "Thionyl chloride" ], "Reaction": [ "Step 1: 3-methylbenzenesulfonylhydrazide is dissolved in acetic acid and cooled to 0°C.", "Step 2: Bromine is added dropwise to the reaction mixture while maintaining the temperature at 0°C. The reaction mixture is stirred for 2 hours at room temperature.", "Step 3: The resulting 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole-2-sulfonamide is filtered and washed with water.", "Step 4: The 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole-2-sulfonamide is dissolved in dry dichloromethane and thionyl chloride is added dropwise to the reaction mixture. The reaction mixture is stirred for 2 hours at room temperature.", "Step 5: The solvent is evaporated under reduced pressure and the crude product is purified by column chromatography to obtain 2-bromo-5-(3-methylphenyl)-1,3,4-thiadiazole." ] } | |
CAS RN |
57709-51-0 |
Molecular Formula |
C9H7BrN2S |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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